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Compound of Interest

Compound Name: Chelidonine

Cat. No.: B3420816

For Immediate Implementation by Laboratory Personnel

This document provides essential safety and logistical information for researchers, scientists,
and drug development professionals handling Chelidonine. Adherence to these protocols is
critical to ensure personal safety and proper disposal of this cytotoxic compound.

Personal Protective Equipment (PPE)

All personnel handling Chelidonine must use the following personal protective equipment.
Selections are based on the GHS Hazard Statements indicating that Chelidonine is harmful if
swallowed, in contact with skin, or inhaled.[1][2]
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Toxicity and Hazard Information

Chelidonine is classified as a hazardous substance. The following tables summarize its known

toxicity data and GHS classification.

Acute Toxicity Data
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Route of Exposure Species Value
Oral (LD50) Mouse 1300 mg/kg[3]
Intraperitoneal (LD50) Mouse 1.3 g/kg[4]
Intraperitoneal (LD50) Rat 2 g/kg[4]
Subcutaneous (LD50) Mouse 125 mg/kg
Globally Harmonized System (GHS) Classification
Hazard Class Category Hazard Statement Pictogram
o H302: Harmful if

Acute Toxicity, Oral 4

swallowed

H312: Harmful in
Acute Toxicity, Dermal 4 ) )

contact with skin
Acute Toxicity, 4 H332: Harmful if

Inhalation

inhaled

It is important to note that specific Occupational Exposure Limits (OELS), such as Permissible

Exposure Limits (PELs) or Threshold Limit Values (TLVs), have not been established for

Chelidonine by major regulatory agencies like OSHA, NIOSH, or ACGIH.

Experimental Protocols: Handling and Disposal

The following protocols are based on best practices for handling cytotoxic and hazardous

chemicals.

Handling Protocol

o Preparation: Before handling, ensure all necessary PPE is donned correctly. Prepare the

work area by covering surfaces with absorbent, plastic-backed pads.

e Weighing: Conduct all weighing of solid Chelidonine within a certified chemical fume hood

or a containment glove box to prevent inhalation of airborne particles.
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Solubilization: When preparing solutions, add the solvent to the solid Chelidonine slowly to
avoid splashing.

General Handling: All procedures involving Chelidonine solutions should be performed
within a chemical fume hood.

Decontamination: After each use, decontaminate all surfaces and equipment with a suitable
cleaning agent (e.g., a solution of detergent and water).

Hand Washing: Wash hands thoroughly with soap and water immediately after handling
Chelidonine, even if gloves were worn.

Disposal Plan

All waste contaminated with Chelidonine is considered hazardous waste.
Segregation: Segregate Chelidonine waste from other laboratory waste.

Solid Waste: Collect all contaminated solid waste, including gloves, gowns, absorbent pads,
and pipette tips, in a designated, leak-proof, and clearly labeled hazardous waste container.

Liquid Waste: Collect all liquid waste containing Chelidonine in a sealed, leak-proof, and
clearly labeled hazardous waste container. Do not mix with other solvent waste streams
unless deemed compatible.

Sharps: Dispose of any contaminated sharps in a designated, puncture-resistant sharps
container that is clearly labeled as hazardous waste.

Container Labeling: All waste containers must be labeled with "Hazardous Waste," the name
"Chelidonine,"” and the associated hazard pictograms.

Storage and Pickup: Store waste containers in a designated, secure area away from
incompatible materials. Contact your institution's Environmental Health and Safety (EHS)
department for pickup and disposal procedures. Do not dispose of Chelidonine waste down
the drain or in the regular trash.

Chelidonine-Induced Apoptosis Signaling Pathway
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Chelidonine has been shown to induce apoptosis in cancer cells through multiple signaling
pathways. The diagram below illustrates a simplified representation of the p53-mediated
pathway.

Chelidonine-Induced p53-Mediated Apoptosis
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Chelidonine's role in p53-mediated apoptosis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/Stylophorin
https://cdn.caymanchem.com/cdn/msds/25097m.pdf
https://www.carlroth.com/medias/SDB-6235-MT-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDIzNDd8YXBwbGljYXRpb24vcGRmfGFERXdMMmczWXk4NU1UZ3dOemMwTmpZeU1UYzBMMU5FUWw4Mk1qTTFYMDFVWDBWT0xuQmtaZ3wyY2JhNjA1ZjNlOWExNzM2ZDlmZGE1MDIxMjBkMjk5ZjdiYzRkZTQ3MDA1ZmIzNmE4NmNlNDRjNmU1ZDQwMjYw
https://en.wikipedia.org/wiki/Chelidonine
https://www.benchchem.com/product/b3420816#personal-protective-equipment-for-handling-chelidonine
https://www.benchchem.com/product/b3420816#personal-protective-equipment-for-handling-chelidonine
https://www.benchchem.com/product/b3420816#personal-protective-equipment-for-handling-chelidonine
https://www.benchchem.com/product/b3420816#personal-protective-equipment-for-handling-chelidonine
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3420816?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3420816?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

